Cas no 54632-06-3 (Octane, 2-fluoro-, (R)-)

Octane, 2-fluoro-, (R)- structure
Octane, 2-fluoro-, (R)- structure
Product Name:Octane, 2-fluoro-, (R)-
CAS No:54632-06-3
MF:C8H17F
MW:132.218986272812
CID:335953
PubChem ID:12484869
Update Time:2025-04-19

Octane, 2-fluoro-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Octane, 2-fluoro-, (R)-
    • 54632-06-3
    • DTXSID60499996
    • (2R)-2-Fluorooctane
    • Inchi: 1S/C8H17F/c1-3-4-5-6-7-8(2)9/h8H,3-7H2,1-2H3/t8-/m1/s1
    • InChI Key: TVJHFQWCMCKELZ-MRVPVSSYSA-N
    • SMILES: F[C@H](C)CCCCCC

Computed Properties

  • Exact Mass: 132.131428704g/mol
  • Monoisotopic Mass: 132.131428704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 52.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 0Ų
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